Cas no 1418293-40-9 ((R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide)

• Product Name: (R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide
• CAS No: 1418293-40-9
• MF: C₂₁H₂₁F₃N₄O₂
• MW: 418.412255048752
• CID: 6791038
• PubChem ID: 71230992
• Update Time: 2025-07-01

(R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• RESDVUQVZOJNSO-CQSZACIVSA-N
• BDBM162865
• NT160
• N-[(2R)-1-[benzyl(methyl)amino]propan-2-yl]-4-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]benzamide
• HY-149285
• CHEMBL3692689
• GLXC-27256
• SCHEMBL14645873
• NT-160
• US9056843, 156
• CS-0774980
• 1418293-40-9
• (R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide

• Inchi： 1S/C21H21F3N4O2/c1-14(12-28(2)13-15-6-4-3-5-7-15)25-19(29)17-10-8-16(9-11-17)18-26-20(30-27-18)21(22,23)24/h3-11,14H,12-13H2,1-2H3,(H,25,29)/t14-/m1/s1
• InChI Key： RESDVUQVZOJNSO-CQSZACIVSA-N
• SMILES： FC(C1=NC(C2C=CC(=CC=2)C(N[C@H](C)CN(C)CC2C=CC=CC=2)=O)=NO1)(F)F

Computed Properties

• Exact Mass: 418.16166041g/mol
• Monoisotopic Mass: 418.16166041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.3Ų

Additional information on (R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide

Introduction to (R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide and Its Significance in Modern Chemical Biology

Chemical biology has witnessed remarkable advancements in recent years, largely driven by the discovery and development of novel compounds that exhibit unique biological activities. Among these, (R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide, with the CAS number 1418293-40-9, has emerged as a compound of significant interest. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in pharmaceutical research and therapeutic development.

The structural composition of (R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide is a testament to the ingenuity of modern synthetic chemistry. The presence of a chiral center at the (R) configuration suggests that this compound may exhibit stereoselective interactions with biological targets. This feature is particularly crucial in drug design, where the stereochemistry of a molecule can significantly influence its efficacy and safety profiles.

The benzamide moiety and the 1,2,4-oxadiazole ring are key structural elements that contribute to the compound's biological activity. Benzamides are well-known for their role as pharmacophores in various therapeutic agents, often functioning as modulators of protease activity. The 1,2,4-oxadiazole ring, on the other hand, is a heterocyclic scaffold that has been extensively studied for its bioactivity. It is frequently incorporated into drug molecules due to its ability to interact with biological targets in a specific manner.

One of the most compelling aspects of (R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide is its potential as a lead compound for further drug development. The trifluoromethyl group appended to the 1,2,4-oxadiazole ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for oral administration. Additionally, the benzyl(methyl)amino side chain provides a flexible pharmacophoric region that can be further modified to optimize binding affinity and selectivity.

In recent years, there has been growing interest in the development of small molecules that target inflammation and immune responses. The oxadiazole scaffold has been shown to exhibit anti-inflammatory properties by modulating various signaling pathways involved in immune regulation. Given these findings, (R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide holds promise as a potential therapeutic agent for conditions characterized by excessive inflammation.

The benzamide moiety also plays a critical role in modulating enzyme activity. For instance, it has been demonstrated that benzamides can inhibit proteases such as caspase-3 and caspase-8, which are key players in apoptosis and inflammation. By targeting these enzymes, (R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl)benzamide may offer a novel approach to modulate cellular processes associated with various diseases.

Furthermore, the chiral nature of this compound underscores its potential as a tool for studying enantioselective interactions in biological systems. Chiral drugs often exhibit different pharmacological profiles depending on their enantiomeric form. By investigating the behavior of (R)-N-(1-(benzyl(methyl)amino)propan-2-yl)-4-(5-(trifluoromethyl)-1,2,4-oxadiazol-3-y]benzamide, researchers can gain valuable insights into how chirality influences drug-receptor interactions and overall biological activity.

The trifluoromethyl group is another structural feature that contributes to the compound's unique properties. This group enhances the compound's lipophilicity and metabolic stability while also improving its binding affinity to biological targets. These characteristics make it an attractive component for drug design strategies aimed at improving pharmacokinetic profiles.

In conclusion,(R)-N-(1((benzyl(methyl(amino))propan(2( yl)) - 4((5((trifluoromethyl)(1( , 24 oxadiazol(3( yl)) benzamide, CAS number1418293 - 40 - 9, represents a significant advancement in chemical biology and pharmaceutical research. Its intricate structure and diverse functional groups make it a promising lead compound for further drug development. By leveraging its unique properties,